4-(6-bromo-1,3-benzodioxol-5-yl)-7,9-dimethyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline

• Molecular Formula: C21H20BrNO2
• Molecular Weight: 398.3 g/mol
• IUPAC Name: 4-(6-bromo-1,3-benzodioxol-5-yl)-7,9-dimethyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
• InChI: InChI=1S/C21H20BrNO2/c1-11-6-12(2)20-13-4-3-5-14(13)21(23-17(20)7-11)15-8-18-19(9-16(15)22)25-10-24-18/h3-4,6-9,13-14,21,23H,5,10H2,1-2H3
• InChI Key: KCONBCAFNVTJDZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C2C3C=CCC3C(NC2=C1)C4=CC5=C(C=C4Br)OCO5)C

Description

4-(6-bromo-1,3-benzodioxol-5-yl)-7,9-dimethyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is a member of quinolines.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Cyclopenta[c]quinolines : This compound is synthesized through acid-catalyzed cyclocondensation involving aromatic aldehydes and cyclopentadiene (Tolstikov et al., 2014). Such synthesis methods are essential for developing novel organic compounds with potential biological activities.
• Ozonides and Structural Properties : The compound forms stable ozonides with specific configurations when subjected to ozonolysis. This process and the resulting compounds are significant for understanding chemical interactions and molecular structures (Tolstikov et al., 2011).

Biological and Pharmacological Applications

• Regulation of Gene Expression : A derivative of this compound acts as an agonist of the G protein-coupled estrogen receptor-1 (GPER) and influences the expression of the arginine vasopressin gene, which is involved in hypertension. This suggests potential therapeutic applications in blood pressure regulation (Grassi et al., 2015).
• Potential in Anticancer Therapy : Certain derivatives exhibit properties that suggest potential in anticancer therapy. They demonstrate the ability to target specific receptors and influence cellular processes related to cancer (Marcos et al., 2021).